Cas no 1261899-69-7 (6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid)

• Product Name: 6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid
• CAS No: 1261899-69-7
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD18318192
• CID: 2762167
• PubChem ID: 53224110
• Update Time: 2025-08-05

6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-[2-Fluoro-4-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid
• DTXSID90688098
• 6-(2-FLUORO-4-METHOXYCARBONYLPHENYL)NICOTINIC ACID
• MFCD18318192
• 6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95%
• 1261899-69-7
• 6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid

• MDL： MFCD18318192
• Inchi： 1S/C14H10FNO4/c1-20-14(19)8-2-4-10(11(15)6-8)12-5-3-9(7-16-12)13(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： RGKBUXXGFKMHRL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 275.059
• Monoisotopic Mass: 275.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5A^2
• XLogP3: 2

Additional information on 6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid

Comprehensive Overview of 6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid (CAS No. 1261899-69-7)

6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid (CAS No. 1261899-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorine-substituted aromatic and methoxycarbonyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a nicotinic acid core with a 2-fluoro-4-methoxycarbonylphenyl moiety, makes it particularly valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in developing targeted therapies for chronic diseases, aligning with the growing trend of precision medicine. The compound's CAS No. 1261899-69-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid involves multi-step organic reactions, including cross-coupling and esterification processes. Its fluorine atom introduces electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. This property is particularly useful in designing enzyme inhibitors and receptor modulators, addressing common queries about its structure-activity relationship (SAR).

From an industrial perspective, CAS No. 1261899-69-7 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods to produce this compound with minimal waste are a hot topic, resonating with the global push for eco-friendly manufacturing. Analysts note that its applications extend to crop protection chemicals, where its fluorine moiety enhances pesticidal activity.

Quality control of 6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid is critical, with HPLC and NMR being standard techniques for purity verification. Suppliers emphasizing high-purity grades (≥98%) dominate market preferences, as impurities can significantly impact downstream research. This aligns with frequent searches for "reliable CAS 1261899-69-7 suppliers" and "analytical methods for fluorinated nicotinic acids."

In summary, 6-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid (CAS No. 1261899-69-7) represents a pivotal building block in modern chemistry. Its intersection with drug development, sustainable practices, and agricultural innovation ensures its continued prominence in scientific literature and industrial workflows. Future research may unlock further applications, particularly in bioconjugation and material functionalization.